Cas no 946276-36-4 (2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 946276-36-4
• MF: C₁₄H₁₁F₃N₆O₃
• MW: 368.270752191544
• CID: 6370084
• PubChem ID: 25284273
• Update Time: 2025-05-30

2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-4-(trifluoromethoxy)phenylacetamide
• 2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS024493871
• VU0632747-1
• F5060-0057
• 946276-36-4
• 2-(3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• Inchi： 1S/C14H11F3N6O3/c1-22-12-11(20-21-22)13(25)23(7-18-12)6-10(24)19-8-2-4-9(5-3-8)26-14(15,16)17/h2-5,7H,6H2,1H3,(H,19,24)
• InChI Key： IKRLHTXASQQBBJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CN1C=NC2=C(C1=O)N=NN2C)=O)(F)F

Computed Properties

• Exact Mass: 368.08447272g/mol
• Monoisotopic Mass: 368.08447272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on 2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-4-(trifluoromethoxy)phenylacetamide

Compound CAS No. 946276-36-4: A Comprehensive Overview

The compound with CAS No. 946276-36-4, also known as 2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-4-(trifluoromethoxy)phenylacetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure and its potential applications in drug development and therapeutic interventions.

Chemical Structure and Synthesis

The molecular structure of CAS No. 946276-36-4 is characterized by a complex arrangement of heterocyclic rings and functional groups. The core of the molecule features a triazolopyrimidine ring system, which is further substituted with a methyl group at the 3-position and an oxo group at the 7-position. This heterocyclic framework is connected to an acetamide group, which itself is linked to a phenyl ring substituted with a trifluoromethoxy group at the para position.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolopyrimidine ring system followed by functionalization with the acetamide and trifluoromethoxyphenyl groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity.

Pharmacological Properties and Applications

Research into the pharmacological properties of CAS No. 946276-36-4 has revealed promising results in various biological assays. The compound exhibits potent activity against several disease targets, including enzymes associated with neurodegenerative diseases and cancer-related pathways. Its unique structure allows for high specificity and affinity towards these targets, making it a valuable candidate for drug discovery.

Recent studies have focused on understanding the mechanism of action of CAS No. 946276-36-4 at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into how the compound interacts with its target proteins. These findings have paved the way for further optimization of its pharmacokinetic properties, including bioavailability and metabolic stability.

Safety and Toxicological Profile

As with any potential therapeutic agent, the safety profile of CAS No. 946276-36-4 is a critical factor in determining its suitability for clinical use. Preclinical studies have been conducted to assess its acute and chronic toxicity in animal models. These studies have indicated that the compound demonstrates a favorable safety profile with no significant adverse effects observed at therapeutic doses.

Additionally, environmental impact assessments have been carried out to evaluate the potential risks associated with the production and disposal of CAS No. 946276-36-4. These assessments have highlighted the importance of implementing sustainable practices in its manufacturing process to minimize ecological footprint.

Conclusion

In summary, CAS No. 946276-36-4, or 2-{3-methyl-7-oxo-3H,6H,7H-triazolo[1,5-d]pyrimidin - ...}, represents a cutting-edge advancement in chemical synthesis and pharmacological research. Its intricate structure, coupled with its promising biological activity and favorable safety profile, positions it as a strong candidate for future therapeutic applications.